2-Chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C9H8ClN3O2S/c10-4-8(14)11-5-7-12-9(15-13-7)6-2-1-3-16-6/h1-3H,4-5H2,(H,11,14)
• InChI Key: NATWESHCEFULFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=NO2)CNC(=O)CCl
• Molecular Formula: C9H8ClN3O2S
• Molecular Weight: 257.70 g/mol

Description

2-Chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide, also known as COT-1, is a chemical compound that has been gaining attention in the scientific community due to its potential therapeutic applications. This molecule contains a thiophene ring, an oxadiazole ring, and an acetamide functional group, which gives it unique properties that make it useful for various research purposes.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide is still not fully understood, but it is believed to work by inhibiting specific enzymes or proteins in the body. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine, which is important for memory and learning.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and the ability to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide in lab experiments is its versatility. It can be used in a variety of assays and experiments to study different biological processes. However, one limitation is that it can be difficult to obtain in large quantities, which can make it challenging to conduct large-scale experiments.

Future Directions

There are several future directions for research on 2-Chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is the development of new antibiotics based on the antibacterial and antifungal properties of this compound. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-Chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide can be achieved through a multi-step process that involves the reaction of 5-mercapto-1,2,4-oxadiazole-3-carboxylic acid with chloroacetyl chloride in the presence of triethylamine. The resulting intermediate is then treated with thionyl chloride and finally reacted with 2-amino-2-methyl-1-propanol to yield this compound.

Scientific Research Applications

2-Chloro-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]acetamide has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics.